Cas no 1803777-21-0 (2,5-Dibromo-3-fluorobenzotrifluoride)

• Product Name: 2,5-Dibromo-3-fluorobenzotrifluoride
• CAS No: 1803777-21-0
• MF: C₇H₂Br₂F₄
• MW: 321.892394542694
• CID: 4705682
• Update Time: 2023-08-15

2,5-Dibromo-3-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3-fluorobenzotrifluoride

• Inchi： 1S/C7H2Br2F4/c8-3-1-4(7(11,12)13)6(9)5(10)2-3/h1-2H
• InChI Key： RAYBZDBWYZMWKK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C(F)(F)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 182
• Topological Polar Surface Area: 0